Methyl 3-(4-bromo-2-fluorophenyl)propanoate
Overview
Description
“Methyl 3-(4-bromo-2-fluorophenyl)propanoate” is a chemical compound with the molecular formula C10H10BrFO2 . It is closely related to “Methyl 2-bromo-3-(2-fluorophenyl)propanoate”, which has the same molecular formula .
Synthesis Analysis
The synthesis of similar compounds involves the use of palladium on carbon in a methanol/ethyl acetate solution . The heterogeneous solution is placed on a Parr shaker and treated with hydrogen until uptake has ceased .Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES stringO=C(OC)C(Br)CC(C=CC=C1)=C1F . This indicates that the compound contains a bromo group (Br), a fluoro group (F), and a methyl ester group (OC). Physical And Chemical Properties Analysis
“this compound” is a solid compound . Its molecular weight is 261.09 .Scientific Research Applications
Medicinal Chemistry Applications
"Methyl 3-(4-bromo-2-fluorophenyl)propanoate" and its derivatives have been explored in the synthesis of pharmaceutical compounds. For example, the nonsteroidal antiandrogen 4'-cyano-3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methyl-3'-(trifluoromethyl)-propionanilide, a compound of significant interest in cancer therapy, utilized a precursor closely related to "this compound" in its synthesis. The resolution of this compound and determination of the absolute configuration of its active enantiomer have provided insights into the design of more potent antiandrogens for treating androgen-responsive conditions (H. Tucker & G. Chesterson, 1988).
Polymer Science
The compound has found applications in the synthesis of novel polymers. Specifically, halogen phenyl-substituted methyl 2-cyano-3-phenyl-2-propenoates, including derivatives similar to "this compound," have been used to prepare novel copolymers with styrene. These copolymers exhibit high glass transition temperatures indicating a decrease in chain mobility, attributed to the dipolar character of the substituted ethylene monomer unit, demonstrating the potential for creating materials with unique thermal properties (Katherine Kim et al., 1998).
Safety and Hazards
The safety data sheet for a similar compound, “Methyl 2-bromo-3-(2-fluorophenyl)propanoate”, indicates that it is harmful if swallowed, in contact with skin, or if inhaled . It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area .
properties
IUPAC Name |
methyl 3-(4-bromo-2-fluorophenyl)propanoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10BrFO2/c1-14-10(13)5-3-7-2-4-8(11)6-9(7)12/h2,4,6H,3,5H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YVMPMQXVOMBNQA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CCC1=C(C=C(C=C1)Br)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10BrFO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.09 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2-((6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl)amino)ethyl)benzo[d][1,3]dioxole-5-carboxamide](/img/structure/B2685165.png)
![7-isobutyl-3,9-dimethyl-1-(2-oxopropyl)-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione](/img/structure/B2685166.png)
![3-(2-chlorobenzyl)-7-hydroxy-1-methyl-9-(p-tolyl)-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione](/img/structure/B2685172.png)
![3-(4-ethylphenylsulfonyl)-N-m-tolylthieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine](/img/structure/B2685180.png)
